Cas no 2287334-80-7 ({[3-(2-Fluoroethyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine)

• Product Name: {[3-(2-Fluoroethyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• CAS No: 2287334-80-7
• MF: C₉H₁₆FN
• MW: 157.228446006775
• CID: 6092881
• PubChem ID: 137944196
• Update Time: 2025-06-24

{[3-(2-Fluoroethyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-6760489
• {[3-(2-fluoroethyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• 2287334-80-7
• 1-[3-(2-Fluoroethyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• {[3-(2-Fluoroethyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

• Inchi： 1S/C9H16FN/c1-11-7-9-4-8(5-9,6-9)2-3-10/h11H,2-7H2,1H3
• InChI Key： DMNDCMXVNWRLRA-UHFFFAOYSA-N
• SMILES： FCCC12CC(CNC)(C1)C2

Computed Properties

• Exact Mass: 157.126677677g/mol
• Monoisotopic Mass: 157.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12Ų

Additional information on {[3-(2-Fluoroethyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

Recent Advances in the Study of {[3-(2-Fluoroethyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine (CAS: 2287334-80-7)

The compound {[3-(2-Fluoroethyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine (CAS: 2287334-80-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the innovative synthetic routes employed to produce {[3-(2-Fluoroethyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine. Researchers have optimized the use of bicyclo[1.1.1]pentane (BCP) scaffolds, which are increasingly recognized for their ability to improve drug-like properties such as metabolic stability and membrane permeability. The incorporation of a fluoroethyl group into the BCP framework has been shown to enhance the compound's binding affinity to specific biological targets, making it a promising candidate for further development.

Pharmacological evaluations of {[3-(2-Fluoroethyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that the compound exhibits high selectivity for certain neurotransmitter receptors, which could pave the way for its use in treating neurological disorders such as depression and anxiety. The fluorinated moiety is believed to contribute to its improved blood-brain barrier penetration, a critical factor for CNS-active drugs.

In addition to its CNS applications, {[3-(2-Fluoroethyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine has shown promise in oncology research. Recent findings indicate that the compound can act as a potent inhibitor of specific enzymes involved in tumor progression. Its unique structural attributes, including the BCP core and fluoroethyl side chain, appear to disrupt key signaling pathways in cancer cells, offering a novel approach to targeted therapy.

Despite these encouraging results, challenges remain in the development of {[3-(2-Fluoroethyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine as a therapeutic agent. Issues such as scalability of synthesis, potential off-target effects, and long-term safety profiles need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling subject for ongoing research.

In conclusion, {[3-(2-Fluoroethyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine (CAS: 2287334-80-7) represents a promising avenue for drug discovery, with applications spanning neurology and oncology. Continued exploration of its pharmacological mechanisms and optimization of its chemical properties will be essential to unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this innovative compound.